Cas no 52962-97-7 (2,3-Dimethyl-4-nitro-benzonitrile)

52962-97-7 structure
Product Name:2,3-Dimethyl-4-nitro-benzonitrile
CAS No:52962-97-7
Molecular Formula:C9H8N2O2
Molecular Weight:176.17200
CID:1584658
PubChem ID:22933766
2,3-Dimethyl-4-nitro-benzonitrile Properties
Names and Identifiers
-
- 2,3-dimethyl-4-nitrobenzonitrile
- 2,3-Dimethyl-4-nitro-benzonitrile
- 4-Nitro-2,3-dimethyl-benzonitril
- DB-071616
- 52962-97-7
- DTXSID20629070
- UCGNNMMSNHKPDW-UHFFFAOYSA-N
- SCHEMBL5418172
-
- InChIKey: UCGNNMMSNHKPDW-UHFFFAOYSA-N
- Inchi: InChI=1S/C9H8N2O2/c1-6-7(2)9(11(12)13)4-3-8(6)5-10/h3-4H,1-2H3
- SMILES: CC1=C(C=CC(=C1C)[N+](=O)[O-])C#N
Computed Properties
- Exact Mass: 176.05900
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 0
- Monoisotopic Mass: 176.058577502g/mol
- Heavy Atom Count: 13
- Complexity: 250
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.2
- Topological Polar Surface Area: 69.6Ų
Experimental Properties
- LogP: 2.60648
- PSA: 69.61000
2,3-Dimethyl-4-nitro-benzonitrile Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A010012956-250mg |
2,3-Dimethyl-4-nitrobenzonitrile |
52962-97-7 | 97% | 250mg |
$470.40 | 2023-09-01 | |
TRC | D481870-1mg |
2,3-Dimethyl-4-nitro-benzonitrile |
52962-97-7 | 1mg |
$ 50.00 | 2022-06-05 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1651453-100mg |
2,3-Dimethyl-4-nitrobenzonitrile |
52962-97-7 | 98% | 100mg |
¥2074.00 |
2,3-Dimethyl-4-nitro-benzonitrile Related Literature
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Yong Zhao,Kenneth Thermann Kongstad,Yueqiu Liu,Dan Staerk Faraday Discuss., 2019,218, 202-218
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Xiao Ouyang,Richeng Lin,Ying Ding,Yali Liang,Wei Zheng,Liang Chen,Xiaojing Song,Feng Huang,Xiaoping Ouyang Mater. Chem. Front., 2021,5, 4739-4745
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Kyle J. Stephens,Guido Zichittella,Ali J. Saadun,Simon Büchele,Begoña Puértolas,Frank Krumeich,Marc-Georg Willinger,Javier Pérez-Ramírez Catal. Sci. Technol., 2020,10, 4072-4083
-
Jiawei Xia,Neeta Karjule,Biswajit Mondal,Jiani Qin,Michael Volokh,Lidan Xing,Menny Shalom J. Mater. Chem. A, 2021,9, 17855-17864
-
Ying Han Chem. Commun., 2022,58, 1326-1329
-
Kanumuri Ramesh Reddy,Elisa Lubian,M. Phani Pavan,Han-Je Kim,Eunkyung Yang,Dewey Holten,Jonathan S. Lindsey New J. Chem., 2013,37, 1157-1173
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Junxiang Zhou,Bo Feng,Xiangze Kong,Lei Li,Zhiqiang Li,Xiaoxia Tian,Mingde Feng,Shaobo Qu,Jiafu Wang Dalton Trans., 2022,51, 18622-18632
-
Claire Jiménez-Newman,Arántzazu González-Campo Chem. Commun., 2017,53, 4509-4512
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